Cas no 1020717-87-6 (2-tert-Butyl-4-bromo-1-chlorobenzene)

• Product Name: 2-tert-Butyl-4-bromo-1-chlorobenzene
• CAS No: 1020717-87-6
• MF: C₁₀H₁₂BrCl
• MW: 247.559281349182
• MDL: MFCD09955418
• CID: 4559343
• PubChem ID: 45358829
• Update Time: 2025-07-25

2-tert-Butyl-4-bromo-1-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-4-bromo-1-chlorobenzene
• 4-bromo-2-tert-butyl-1-chlorobenzene
• VQB71787
• DL-0720
• 4-Bromo-2-(tert-butyl)-1-chlorobenzene
• CS-0093937
• 1020717-87-6
• D75507
• AKOS025286089
• EN300-7886148
• 5-Bromo-2-chloro-tert-butylbenzene
• SCHEMBL12791524
• 2-tert-Butyl-4-bromo-1-chlorobenzene

• MDL： MFCD09955418
• Inchi： 1S/C10H12BrCl/c1-10(2,3)8-6-7(11)4-5-9(8)12/h4-6H,1-3H3
• InChI Key： FCQJUINLBFDQPV-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(Br)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 245.98109g/mol
• Monoisotopic Mass: 245.98109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-tert-Butyl-4-bromo-1-chlorobenzene

Chemical Profile of 2-tert-Butyl-4-bromo-1-chlorobenzene (CAS No. 1020717-87-6)

2-tert-Butyl-4-bromo-1-chlorobenzene, identified by its Chemical Abstracts Service (CAS) number 1020717-87-6, is a specialized aromatic compound that has garnered significant attention in the field of pharmaceutical and materials science research. This compound belongs to the class of brominated and chlorinated benzenes, characterized by its unique substitution pattern that imparts distinct chemical properties useful in various synthetic applications.

The molecular structure of 2-tert-butyl-4-bromo-1-chlorobenzene consists of a benzene ring substituted with a tert-butyl group at the 2-position, a bromo atom at the 4-position, and a chloro group at the 1-position. This specific arrangement not only influences its reactivity but also enhances its utility as an intermediate in organic synthesis. The presence of electron-withdrawing groups such as bromine and chlorine increases the electrophilicity of the benzene ring, making it more susceptible to nucleophilic substitution reactions, which is a key consideration in drug development and material science.

In recent years, the demand for halogenated aromatic compounds like 2-tert-butyl-4-bromo-1-chlorobenzene has surged due to their role as building blocks in the synthesis of active pharmaceutical ingredients (APIs) and advanced materials. The compound’s ability to serve as a precursor in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has made it particularly valuable in constructing complex molecular architectures. These reactions are pivotal in medicinal chemistry for the development of novel therapeutic agents.

One of the most compelling applications of 2-tert-butyl-4-bromo-1-chlorobenzene is in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop intermediates for small-molecule drugs targeting various diseases. For instance, studies have demonstrated its utility in constructing heterocyclic compounds that exhibit antimicrobial and anti-inflammatory properties. The tert-butyl group, in particular, provides steric hindrance that can modulate drug-receptor interactions, potentially enhancing binding affinity and selectivity.

The compound’s reactivity also makes it a valuable tool in polymer chemistry. Researchers have explored its incorporation into polymer backbones to create materials with tailored electronic and optical properties. These polymers find applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The bromine and chlorine substituents facilitate further functionalization through metal-catalyzed reactions, allowing for the introduction of additional functionalities that can fine-tune material performance.

Advances in synthetic methodologies have further expanded the scope of 2-tert-butyl-4-bromo-1-chlorobenzene applications. Transition-metal-catalyzed reactions, including palladium-catalyzed hydrogenations and copper-mediated coupling reactions, have enabled efficient transformations of this compound into more complex derivatives. Such methodologies are crucial for scaling up production while maintaining high yields and purity standards, which are essential for pharmaceutical-grade materials.

The safety profile of 2-tert-butyl-4-bromo-1-chlorobenzene is another critical aspect that has been thoroughly investigated. While handling any chemical requires adherence to standard laboratory protocols to ensure worker safety, this compound has been shown to exhibit moderate stability under typical storage conditions. Its low volatility and solid state at room temperature make it relatively easy to handle compared to more reactive halogenated compounds. However, appropriate personal protective equipment (PPE) should always be used when working with this substance.

In conclusion, 2-tert-butyl-4-bromo-1-chlorobenzene (CAS No. 1020717-87-6) represents a versatile intermediate with broad applications across pharmaceuticals and advanced materials science. Its unique structural features enable participation in diverse chemical transformations, making it indispensable for synthetic chemists seeking to develop innovative solutions. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow further, solidifying its role as a cornerstone in modern chemical synthesis.